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Compound of Interest

Compound Name:
Methyl 4-(methylamino)-4-

oxobutyrate

CAS No.: 68758-86-1

Cat. No.: B15347051

Get Quote

Chemical Identity & Hazard Profiling
Before initiating any disposal workflow, the chemical nature of the substance must be

understood to prevent incompatible reactions in the waste stream.

Chemical Name: Methyl 4-(methylamino)-4-oxobutyrate

Systematic Name: Methyl

-methylsuccinamate; Methyl 3-(methylcarbamoyl)propanoate

Molecular Formula:

Functional Groups: Ester (Methyl), Amide (Secondary,

-methyl)[1]

Physical State: Typically a viscous oil or low-melting solid.
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Risk Assessment Matrix
Hazard Class Rating (1-4) Description

Critical Implication
for Disposal

Health 2 (Moderate)
Skin/Eye Irritant;

Potential Sensitizer.

Do not dispose of via

sink/drain. Avoid

aerosolization.[2][3]

Flammability 1 (Slight)
Combustible organic

liquid/solid.

Compatible with

standard organic

solvent waste

streams.

Reactivity 0 (Stable)
Stable under normal

conditions.

Avoid strong

acids/bases which

trigger hydrolysis (see

Section 3).[1]

Core Directive: The Disposal Strategy
Primary Disposal Method:High-Temperature Incineration Secondary Disposal Method:Chemical

Waste Stream (Non-Halogenated)[1]

CRITICAL SAFETY WARNING: Do NOT attempt chemical neutralization via hydrolysis. While

esters and amides can typically be neutralized via basic hydrolysis (e.g., NaOH), hydrolyzing

this specific compound releases Methylamine (

), a toxic, flammable gas (bp -6°C).[1] Standard benchtop neutralization poses a severe
inhalation and fire risk. Direct incineration is the only safe, validated disposal route.[1]

Operational Disposal Workflows
Workflow A: Routine Liquid/Solid Waste Disposal

Segregation:

Classify as Non-Halogenated Organic Waste.
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Incompatible: Do not mix with strong oxidizers (e.g., Nitric acid) or strong bases (e.g.,

Sodium hydroxide).[1]

Containerization:

Use HDPE (High-Density Polyethylene) or Glass containers.

Ensure the container is rated for organic solvents.

Labeling:

Label clearly: "Contains: Methyl 4-(methylamino)-4-oxobutyrate - Irritant - Organic

Ester/Amide."

Mark with GHS Warning symbol (Exclamation Mark).

Workflow B: Spill Management (Immediate Action)
In the event of a spill, containment takes precedence over cleanup.

Evacuate & Ventilate: Clear the immediate area.[3]

PPE: Wear Nitrile gloves (double-gloved recommended), safety goggles, and a lab coat.[1]

Absorb: Use an inert absorbent (Vermiculite, Sand, or Universal Spill Pads).[1] Do not use

sawdust (fire hazard with potential oxidizers).

Collect: Scoop absorbed material into a wide-mouth hazardous waste jar.

Clean: Wipe the surface with soap and water; collect wipes as solid hazardous waste.

Visualized Protocols
Figure 1: Disposal Decision Logic
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Waste Generation:
Methyl 4-(methylamino)-4-oxobutyrate

Determine Physical State

Liquid / Solution Solid / Residue

Segregate into:
Non-Halogenated Organic Waste

CRITICAL STOP:
Do NOT Hydrolyze (Releases Methylamine)

Containerize:
HDPE or Glass Carboy

Labeling:
'Organic Waste - Irritant'

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Caption: Decision tree prioritizing segregation and prohibiting hydrolysis to prevent toxic gas

release.
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Figure 2: Spill Response Protocol

Spill Detected Assess Volume
& Ventilation

Don PPE:
Nitrile Gloves, Goggles

Apply Inert Absorbent
(Vermiculite/Sand)

Collect into
Waste Jar
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Dispose as
Solid Chemical Waste
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Caption: Step-by-step spill response emphasizing inert absorption and containment.

Regulatory Compliance & Transport
EPA (USA): Dispose of in accordance with 40 CFR 261. This material is typically classified

as a D001 (Ignitable) or non-listed organic waste depending on the solvent matrix.

EU Waste Code (EWC): 07 05 04* (other organic solvents, washing liquids and mother

liquors).[1]

Transport (DOT/IATA):

Not regulated as a dangerous good for transport in small quantities unless in a flammable

solvent.

Always verify SDS Section 14 for bulk transport.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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